Cas no 1388925-65-2 (4-(Methoxycarbonyl)phenyl 6-fluoropyridine-3-carboxylate)

• Product Name: 4-(Methoxycarbonyl)phenyl 6-fluoropyridine-3-carboxylate
• CAS No: 1388925-65-2
• MF: C₁₄H₁₀FNO₄
• MW: 275.231907367706
• CID: 6397513
• PubChem ID: 60312897
• Update Time: 2025-07-21

4-(Methoxycarbonyl)phenyl 6-fluoropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• (4-methoxycarbonylphenyl) 6-fluoropyridine-3-carboxylate
• 1388925-65-2
• AKOS008262412
• 4-(methoxycarbonyl)phenyl 6-fluoropyridine-3-carboxylate
• EN300-6533613
• Z1203105472
• 4-(Methoxycarbonyl)phenyl 6-fluoropyridine-3-carboxylate

• Inchi： 1S/C14H10FNO4/c1-19-13(17)9-2-5-11(6-3-9)20-14(18)10-4-7-12(15)16-8-10/h2-8H,1H3
• InChI Key： GMMPAWBGASJBSR-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=N1)C(=O)OC1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 275.05938596g/mol
• Monoisotopic Mass: 275.05938596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 65.5Ų

Additional information on 4-(Methoxycarbonyl)phenyl 6-fluoropyridine-3-carboxylate

Professional Introduction to 4-(Methoxycarbonyl)phenyl 6-fluoropyridine-3-carboxylate (CAS No. 1388925-65-2)

4-(Methoxycarbonylphenyl) 6-fluoropyridine-3-carboxylate (CAS No. 1388925-65-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, represents a fusion of aromatic and heterocyclic chemistry, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular backbone of this compound consists of a phenyl ring substituted with a methoxycarbonyl group at the para position and a pyridine ring bearing a fluorine atom at the 6-position and a carboxylate group at the 3-position. This unique arrangement of functional groups imparts distinct chemical properties that make it particularly interesting for drug discovery applications. The presence of both electron-withdrawing and electron-donating groups enhances its reactivity and compatibility with various biological targets.

In recent years, there has been a surge in research focused on the development of fluorinated pyridine derivatives due to their enhanced metabolic stability and improved binding affinity to biological receptors. The incorporation of a fluorine atom into the pyridine ring can significantly modulate the pharmacokinetic properties of drug candidates, making them more suitable for clinical applications. For instance, fluorine atoms are known to increase lipophilicity and reduce metabolic degradation, thereby extending the half-life of therapeutic compounds.

The methoxycarbonyl group in 4-(Methoxycarbonylphenyl) 6-fluoropyridine-3-carboxylate serves as an important handle for further chemical modifications. This functionality can be readily transformed into other pharmacologically relevant groups, such as amides or esters, through various synthetic protocols. Such modifications are crucial for optimizing drug-like properties, including solubility, bioavailability, and target specificity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy. Molecular docking studies have revealed that it can interact with a variety of biological targets, including enzymes and receptors involved in critical cellular pathways. These findings suggest that 4-(Methoxycarbonylphenyl) 6-fluoropyridine-3-carboxylate may have potential applications in treating a range of diseases, such as cancer, inflammation, and neurological disorders.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. These methodologies not only enhance yield but also minimize unwanted byproducts, ensuring the purity required for pharmaceutical applications.

In conclusion, 4-(Methoxycarbonylphenyl) 6-fluoropyridine-3-carboxylate (CAS No. 1388925-65-2) is a versatile intermediate with significant potential in drug discovery. Its unique structural features and favorable chemical properties make it an attractive candidate for further exploration in medicinal chemistry. As research continues to uncover new therapeutic applications, this compound is poised to play a pivotal role in the development of next-generation pharmaceuticals.